Cas no 650607-96-8 (Methanediol, (2-chloro-4-pyridinyl)-)

• Product Name: Methanediol, (2-chloro-4-pyridinyl)-
• CAS No: 650607-96-8
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• CID: 408711
• PubChem ID: 9989512
• Update Time: 2025-04-19

Methanediol, (2-chloro-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanediol, (2-chloro-4-pyridinyl)-
• (2-chloropyridin-4-yl)methanediol
• DTXSID20433694
• 650607-96-8

• Inchi： 1S/C6H6ClNO2/c7-5-3-4(6(9)10)1-2-8-5/h1-3,6,9-10H
• InChI Key： BLPPXSJJLHMVGY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(O)O

Computed Properties

• Exact Mass: 159.00878
• Monoisotopic Mass: 159.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35